Cas no 2803367-68-0 (LW3)

LW3 structure
LW3 structure
Product Name:LW3
CAS No:2803367-68-0
MF:C17H12F3N3O
MW:331.291893959045
CID:6777378
PubChem ID:168510588
Update Time:2024-11-07

LW3 Chemical and Physical Properties

Names and Identifiers

    • LW3
    • HY-155703
    • CS-0884799
    • 2803367-68-0
    • DA-65122
    • Inchi: 1S/C17H12F3N3O/c18-17(19,20)13-5-7-14(8-6-13)22-23-16(24)15-9-11-3-1-2-4-12(11)10-21-15/h1-10,22H,(H,23,24)
    • InChI Key: VWWYHTOMBXKSRA-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)NNC(C1C=C2C=CC=CC2=CN=1)=O)(F)F

Computed Properties

  • Exact Mass: 331.09324650g/mol
  • Monoisotopic Mass: 331.09324650g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 54Ų
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